2-[(pyrimidin-4-ylsulfanyl)methyl]-1H-benzimidazole

• Molecular Formula: C12H10N4S
• Molecular Weight: 242.30 g/mol
• IUPAC Name: 2-(pyrimidin-4-ylsulfanylmethyl)-1H-benzimidazole
• InChI: InChI=1S/C12H10N4S/c1-2-4-10-9(3-1)15-11(16-10)7-17-12-5-6-13-8-14-12/h1-6,8H,7H2,(H,15,16)
• InChI Key: ZIAQDAPTMBPBCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CSC3=NC=NC=C3

Description

2-[(Pyrimidin-4-ylsulfanyl)methyl]-1H-benzimidazole is a benzimidazole derivative characterized by a pyrimidine ring connected via a sulfanyl (-S-) methyl group at the 2-position of the benzimidazole core. This compound shares structural similarities with proton pump inhibitors (PPIs) such as omeprazole and lansoprazole but distinguishes itself through the substitution of a pyridine ring with a pyrimidine moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(PYRIMIDIN-4-YLSULFANYL)METHYL]-1H-1,3-BENZODIAZOLE typically involves the condensation of a pyrimidine derivative with a benzimidazole precursor. One common method involves the reaction of 4-chloromethylpyrimidine with 1H-1,3-benzodiazole-2-thiol under basic conditions. The reaction is usually carried out in a polar solvent such as dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions mentioned above, including the use of continuous flow reactors to improve yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-[(PYRIMIDIN-4-YLSULFANYL)METHYL]-1H-1,3-BENZODIAZOLE can undergo various types of chemical reactions, including:

Oxidation: The sulfur atom in the compound can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro groups, if present, can be reduced to amines.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyrimidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Reducing agents like sodium borohydride (NaBH4) or catalytic hydrogenation can be employed.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-[(PYRIMIDIN-4-YLSULFANYL)METHYL]-1H-1,3-BENZODIAZOLE has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an antimicrobial, antiviral, and anticancer agent.

Organic Synthesis: Used as a building block for the synthesis of more complex heterocyclic compounds.

Materials Science: Explored for its potential use in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of 2-[(PYRIMIDIN-4-YLSULFANYL)METHYL]-1H-1,3-BENZODIAZOLE varies depending on its application. In medicinal chemistry, it may interact with specific enzymes or receptors, inhibiting their activity and thereby exerting its therapeutic effects. The molecular targets and pathways involved are often specific to the type of disease or condition being treated.

Comparison with Similar Compounds

Key Observations :

• Sulfur Oxidation State : Unlike PPIs (e.g., omeprazole, lansoprazole) that contain a sulfinyl (-SO-) group critical for their acid-activated mechanism, the target compound retains a sulfanyl (-S-) group, which may reduce proton pump inhibition efficacy but enhance stability under neutral conditions .

Physicochemical Properties

• Lipophilicity: The pyrimidine-sulfanyl group confers moderate lipophilicity, intermediate between the polar sulfinyl PPIs (e.g., logP of omeprazole: ~2.0) and hydrophobic aryl-substituted benzimidazoles (e.g., 2-(3,4-dimethylphenoxy)methyl-1H-benzimidazole, logP ~3.5) .
• Solubility : The sulfanyl group enhances solubility in organic solvents compared to sulfinyl analogs but reduces aqueous solubility relative to hydroxy-phenyl derivatives (e.g., 2-(4-hydroxyphenyl)-1H-benzimidazole) .